Cas no 1805890-84-9 (3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1805890-84-9
• MF: C₁₁H₈BrF₅OS
• MW: 363.141638755798
• CID: 4978857
• Update Time: 2025-10-31

3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5OS/c12-4-3-8(18)6-1-2-7(10(13)14)9(5-6)19-11(15,16)17/h1-2,5,10H,3-4H2
• InChI Key： ZWTPSMARZYJWSP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)F)=C(C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one

3-Bromo-1-(4-(Difluoromethyl)-3-(Trifluoromethylthio)Phenyl)Propan-1-One: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Chemical Biology and Drug Discovery

The compound 3-Bromo-1-(4-(difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-1-one, identified by CAS No. 1805890-84-9, represents a structurally complex organic molecule with significant potential in pharmaceutical research. This compound features a central ketone group (propan-1-one) conjugated to a substituted phenyl ring bearing multiple fluorine-containing substituents. The presence of a bromine atom at the 3-position introduces unique electronic properties, while the difluoromethyl (CF₂H) and trifluoromethylthio (SCF₃) groups on the aromatic ring enhance lipophilicity and metabolic stability—key factors for drug-like behavior. Recent studies highlight its emerging role as a scaffold for designing novel therapeutics targeting oncogenic pathways and inflammatory processes.

The structural complexity of this compound arises from its strategic fluorination patterns. The difluoromethyl group, positioned meta to the trifluoromethylthio substituent, creates steric hindrance that modulates molecular interactions with biological targets. Meanwhile, the trifluoromethylthio moiety contributes both hydrophobicity and electrophilic character, enabling covalent binding to cysteine residues in enzyme active sites—a mechanism exploited in targeted kinase inhibitors. Computational docking studies published in Nature Communications (2022) demonstrated that these fluorinated groups optimize binding affinity to BTK tyrosine kinase, a validated target in B-cell malignancies.

Synthetic advancements have enabled scalable production of this compound through convergent strategies. A 2023 study in ACS Catalysis reported a palladium-catalyzed Suzuki-Miyaura coupling approach to assemble the phenyl core, followed by oxidation steps using Dess-Martin periodinane to form the ketone functionality. Green chemistry principles were applied by employing microwave-assisted conditions to reduce reaction times by 65% compared to traditional methods. This synthesis route achieves >95% purity as confirmed by NMR spectroscopy and X-ray crystallography.

Biological evaluations reveal promising pharmacological profiles. In vitro assays against triple-negative breast cancer cell lines showed IC₅₀ values as low as 0.7 μM due to its ability to disrupt mitochondrial membrane potential—a mechanism validated through fluorescent microscopy using JC-1 dyes. Additionally, this compound exhibits selectivity for tumor cells over normal fibroblasts (selectivity index >8), attributed to its activation via thioredoxin reductase in hypoxic tumor microenvironments according to research published in Cancer Research (2023).

In chemical biology applications, this molecule serves as an ideal probe for studying epigenetic regulation. Its bromo-substituted aliphatic chain allows reversible binding to bromodomain proteins while the fluorinated phenyl group enables fluorescent labeling via click chemistry modifications. A recent study in Nature Chemical Biology (2024) demonstrated its utility as a live-cell imaging agent for monitoring BET protein dynamics during histone acetylation processes.

Ongoing research focuses on optimizing its pharmacokinetic profile through prodrug strategies. Esterification of the carbonyl group with polyethylene glycol moieties significantly prolonged half-life in mouse models without compromising cytotoxic activity—a critical advancement toward clinical translation reported at the 2024 AACR Annual Meeting.

This multifunctional scaffold continues to inspire interdisciplinary collaborations across medicinal chemistry and systems biology. Its unique combination of structural features positions it as a promising lead compound for developing next-generation therapies addressing unmet medical needs in oncology and autoimmune diseases.